
4'-Bromovalerophenone CAS number 7295-44-5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4'-Bromovalerophenone

Cat. No.: B053498 Get Quote

An In-depth Technical Guide to 4'-Bromovalerophenone (CAS: 7295-44-5)

Introduction
4'-Bromovalerophenone, with the CAS number 7295-44-5, is an aromatic ketone that serves

as a versatile intermediate in various fields of chemical synthesis.[1][2] Structurally, it features a

valeroyl group attached to a benzene ring substituted with a bromine atom at the para position.

Its bifunctional nature, possessing both a ketone carbonyl group and an aryl bromide moiety,

allows for a diverse range of chemical transformations.[3] This guide provides a comprehensive

overview of its properties, synthesis, reactivity, and applications, with a focus on its utility for

researchers in drug development and synthetic chemistry. Its derivatives have been explored

for potential biological activities, including the inhibition of enzymes relevant to

neurodegenerative diseases.[3] Furthermore, it is a derivative of valerophenone, a compound

often used as a tool in the study of photochemical processes and as an inhibitor of the enzyme

carbonyl reductase.[1][4][5]

Physicochemical and Spectroscopic Data
4'-Bromovalerophenone is typically a yellow or tan crystalline solid at room temperature.[1][2]

[6] Key identifiers and properties are summarized below.

Table 1: Chemical Identifiers and Properties
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Property Value Reference

IUPAC Name
1-(4-bromophenyl)pentan-
1-one

[7]

Synonyms
p-Bromovalerophenone, 4-

Bromophenyl butyl ketone
[2][7]

CAS Number 7295-44-5 [1][3][8][9]

Molecular Formula C11H13BrO [1][3][5][7][9][10]

Molecular Weight 241.12 g/mol [1][3][5][7][8][9][10]

Melting Point 34-36 °C [2][4][5][6][8][11]

Boiling Point 168-169 °C @ 20 mmHg [2][4][5][6][8]

Density ~1.3 g/cm³ (estimate) [2][5]

Appearance Yellow to tan solid/powder [1][2][11]

Solubility
Sparingly soluble in

Chloroform, Ethyl Acetate
[2][4]

InChI Key
STYJKBMRWQQJIS-

UHFFFAOYSA-N
[7][8]

| SMILES | CCCCC(=O)C1=CC=C(C=C1)Br |[7][8] |

Table 2: Spectroscopic Data

Technique Data Reference

UV-Vis (λmax) 325 nm (in Heptane) [2][4]

| NMR, IR, MS | Spectral data available in public databases like PubChem. |[7][12] |

Synthesis Methodologies
The synthesis of 4'-Bromovalerophenone can be achieved through several established

routes, with Friedel-Crafts acylation and electrophilic aromatic substitution being the most
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traditional methods.[3]

Experimental Protocol 1: Electrophilic Aromatic
Substitution
This classical approach involves the direct bromination of valerophenone. The reaction is

catalyzed by a Lewis acid, which polarizes the bromine molecule to generate a strong

electrophile that attacks the electron-rich aromatic ring.[3]

Methodology:

Catalyst Suspension: Suspend a Lewis acid catalyst, such as iron(III) bromide (FeBr₃) or

aluminum chloride (AlCl₃), in a suitable inert solvent (e.g., dichloromethane or carbon

tetrachloride) in a reaction flask equipped with a dropping funnel and a stirrer.

Reactant Addition: Add valerophenone to the flask.

Bromination: Cool the mixture in an ice bath. Add a solution of bromine (Br₂) in the same

solvent dropwise to the reaction mixture with continuous stirring. The reaction is typically

exothermic.

Reaction Monitoring: Monitor the reaction progress using an appropriate technique, such as

Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Once the reaction is complete, quench the reaction by slowly adding water. The

organic layer is separated, washed with an aqueous solution of sodium thiosulfate (to

remove excess bromine), followed by brine.

Purification: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and

concentrate the solvent under reduced pressure. The crude product is then purified, typically

by column chromatography or recrystallization, to yield pure 4'-Bromovalerophenone.
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Caption: Workflow for the synthesis of 4'-Bromovalerophenone via electrophilic bromination.
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Experimental Protocol 2: Grignard Reaction with a
Weinreb Amide Analogue
A more modern approach involves the reaction of a Grignard reagent with an activated amide,

such as a N,N-dimethylbenzamide derivative. This method offers good control and avoids over-

addition.[1]

Methodology:

Amide Activation: Dissolve 4-bromo-N,N-dimethylbenzamide (1.0 eq.) and 2,6-di-tert-butyl-4-

methylpyridine (DTBMP, 1.2 eq.) in anhydrous dichloromethane (CH₂Cl₂) in a flame-dried,

three-neck flask under an inert atmosphere (e.g., Argon or Nitrogen).[1]

Cool the solution to -78 °C using a dry ice/acetone bath.[1]

Slowly add trifluoromethanesulfonic anhydride (Tf₂O, 1.2 eq.) dropwise.[1]

Allow the reaction mixture to warm gradually to 0 °C over a period of 2 hours.[1]

Grignard Addition: Re-cool the mixture to -78 °C. Slowly add a solution of butylmagnesium

bromide (1.0 eq.) in diethyl ether (Et₂O) dropwise.[1]

Maintain stirring at -78 °C for 2 hours.[1]

Work-up: Quench the reaction by adding 15% aqueous hydrochloric acid (HCl).[1] Separate

the organic layer. Extract the aqueous phase with ether (3x).[1]

Purification: Combine the organic layers, wash with saturated saline, and dry over anhydrous

sodium sulfate (Na₂SO₄).[1] After filtration and solvent evaporation, purify the residue by

silica gel column chromatography to obtain the target product.[1]
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Caption: Synthesis of 4'-Bromovalerophenone using a Grignard reagent and an activated

amide.

Chemical Reactivity
The reactivity of 4'-Bromovalerophenone is dictated by its two primary functional groups.

Aryl Bromide: The bromine atom on the phenyl ring is generally unreactive towards

traditional nucleophilic aromatic substitution (SNAr) due to the deactivating nature of the
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carbonyl group.[3] However, it is an excellent handle for metal-catalyzed cross-coupling

reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of a wide variety of

substituents at the 4-position.

Carbonyl Group: The ketone functionality can undergo standard reactions such as reduction

to a secondary alcohol, reductive amination, and formation of imines or oximes. It is also the

key chromophore for photochemical reactions.

Photochemical Transformations: Norrish Type II
Reaction
Similar to its parent compound valerophenone, 4'-Bromovalerophenone is expected to

undergo Norrish Type II reactions upon UV irradiation. This intramolecular process involves the

abstraction of a gamma-hydrogen by the excited carbonyl oxygen, forming a 1,4-biradical

intermediate. This biradical can then proceed via two main pathways: cleavage or cyclization.

[3]

Cleavage (Elimination): The biradical fragments to form propene and 4'-

bromoacetophenone.[3]

Cyclization (Yang Cyclization): The biradical cyclizes to form a cyclobutanol derivative.[3]
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Caption: Norrish Type II photochemical reaction pathways for 4'-Bromovalerophenone.

Applications in Research and Development
Intermediate in Pharmaceutical and Agrochemical
Synthesis
4'-Bromovalerophenone is a valuable building block for creating more complex molecules. In

drug discovery, its derivatives have been explored for potential therapeutic activities.[3]

Research has indicated that related structures may act as inhibitors for enzymes such as

acetylcholinesterase and butyrylcholinesterase, which are key targets in the management of
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Alzheimer's disease.[3] The valerophenone core can fit into hydrophobic pockets of proteins,

while the bromine atom provides a site for further functionalization.[3] In the agrochemical

sector, it serves as a precursor for the synthesis of active ingredients in pesticides.[3]
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Caption: Conceptual workflow of 4'-Bromovalerophenone in drug development.

Safety and Handling
While not classified as acutely toxic, 4'-Bromovalerophenone is an irritant and requires

careful handling in a laboratory setting.[2][4] Standard personal protective equipment (PPE),

including gloves and safety glasses, should be used.[8]

Table 3: Safety Information

Category Information Reference

Hazard Codes Xi (Irritant) [2][4]

Safety Statements
S24/25: Avoid contact with skin

and eyes.
[2][4]

WGK Germany 3 (Highly hazardous for water) [2][4][8]

Storage

Keep in a dry, cool, well-

ventilated place. Keep

container tightly sealed.

[2][4][11][13]

First Aid (Eyes)

Rinse immediately with plenty

of water for at least 15

minutes.

[11]

First Aid (Skin)
Wash off immediately with

soap and plenty of water.
[11]

First Aid (Inhalation) Remove to fresh air. [11]

| First Aid (Ingestion) | Clean mouth with water and seek medical attention. |[11] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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